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Compound of Interest

Compound Name: 2-Bromododecanoic acid

CAS No.: 111-56-8

Cat. No.: B089875

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromolauric acid, also known as 2-bromododecanoic acid, is a halogenated fatty acid

derivative of lauric acid. Its unique chemical structure, featuring a bromine atom at the alpha-

position to the carboxyl group, imparts distinct physical and chemical properties that make it a

valuable intermediate in organic synthesis. This technical guide provides a comprehensive

overview of the known physical properties of 2-Bromolauric acid, detailed experimental

protocols for their determination, and a summary of its spectral characteristics. The information

presented herein is intended to be a valuable resource for researchers, scientists, and

professionals involved in drug development and other scientific disciplines where this

compound may be of interest.

Core Physical Properties
The physical characteristics of 2-Bromolauric acid are crucial for its handling, application in

synthesis, and for predicting its behavior in various chemical and biological systems. A

summary of its key physical properties is presented in the tables below.
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General and Thermodynamic Properties
Property Value Source

Chemical Formula C₁₂H₂₃BrO₂ [1]

Molecular Weight 279.21 g/mol [1]

Appearance
Off-white to slightly brown

crystalline solid
[2]

Melting Point 30-32 °C [2]

Boiling Point 157-159 °C at 2 mmHg [2]

pKa (Predicted) 2.97 ± 0.21 [2]

Solubility and Optical Properties
Property Value Source

Solubility in Methanol
Soluble (1g/10 mL, clear,

colorless)
[2]

Refractive Index (Estimate) 1.4820 [2]

Spectral Data Summary
Spectroscopic analysis is essential for the structural elucidation and purity assessment of 2-

Bromolauric acid. The following sections describe the expected spectral characteristics based

on its chemical structure and available data for similar compounds.

¹H NMR Spectroscopy
The proton Nuclear Magnetic Resonance (¹H NMR) spectrum of 2-Bromolauric acid is

expected to show characteristic signals corresponding to the different types of protons in the

molecule. The key expected chemical shifts are:

α-proton (CH-Br): A triplet around 4.2 ppm, shifted downfield due to the deshielding effect of

the adjacent bromine atom and carbonyl group.
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Methylene protons adjacent to the α-carbon (β-CH₂): A multiplet around 2.0-2.2 ppm.

Long-chain methylene protons (-(CH₂)₈-): A broad multiplet around 1.2-1.4 ppm.

Terminal methyl protons (-CH₃): A triplet around 0.9 ppm.

Carboxylic acid proton (-COOH): A broad singlet that can appear over a wide range, typically

downfield (>10 ppm), and may not always be observed depending on the solvent and

concentration.

¹³C NMR Spectroscopy
The carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectrum provides information about

the carbon skeleton of the molecule. The expected chemical shifts for 2-Bromolauric acid are:

Carbonyl carbon (-C=O): In the range of 170-180 ppm.

α-carbon (-CHBr): In the range of 40-50 ppm.

Long-chain methylene carbons (-(CH₂)₉-): A series of peaks between 20-35 ppm.

Terminal methyl carbon (-CH₃): Around 14 ppm.

Infrared (IR) Spectroscopy
The Infrared (IR) spectrum of 2-Bromolauric acid is characterized by the vibrational frequencies

of its functional groups. Key absorption bands are expected at:

O-H stretch (carboxylic acid): A very broad band in the region of 2500-3300 cm⁻¹.

C-H stretch (alkyl chain): Sharp peaks around 2850-2960 cm⁻¹.

C=O stretch (carbonyl): A strong, sharp absorption band around 1700-1725 cm⁻¹.

C-O stretch: In the region of 1210-1320 cm⁻¹.

C-Br stretch: Typically in the fingerprint region, around 500-600 cm⁻¹.

Mass Spectrometry (MS)
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Mass spectrometry of 2-Bromolauric acid will show a characteristic isotopic pattern for the

molecular ion peak due to the presence of the bromine atom (isotopes ⁷⁹Br and ⁸¹Br in an

approximate 1:1 ratio). This results in two peaks of nearly equal intensity (M⁺ and M+2)

separated by 2 m/z units. The fragmentation pattern would likely involve the loss of the bromine

atom and cleavage of the alkyl chain.

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties of 2-

Bromolauric acid.

Determination of Melting Point
Principle: The melting point of a solid is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this occurs at a sharp, well-defined temperature.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle

Procedure:

Ensure the 2-Bromolauric acid sample is dry and finely powdered. If necessary, grind the

crystals using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm by tapping the sealed end on a hard surface.

Place the capillary tube in the heating block or oil bath of the melting point apparatus.
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Heat the sample at a rate of approximately 10-15 °C per minute initially.

As the temperature approaches the expected melting point (30-32 °C), reduce the heating

rate to 1-2 °C per minute to allow for accurate determination.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the last crystal melts (the end of the melting range).

The melting point is reported as this range.

Determination of Solubility
Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called

solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Apparatus:

Test tubes with stoppers

Vortex mixer or shaker

Analytical balance

Pipettes

Various solvents (e.g., water, methanol, ethanol, acetone, chloroform, hexane)

Procedure (Qualitative):

Place approximately 10-20 mg of 2-Bromolauric acid into a series of clean, dry test tubes.

To each test tube, add 1 mL of a different solvent.

Stopper the test tubes and vortex or shake vigorously for 1-2 minutes.

Allow the tubes to stand and observe if the solid has dissolved.
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Classify the solubility as soluble, partially soluble, or insoluble.

Procedure (Quantitative - Shake-Flask Method):

Prepare a series of vials for each solvent to be tested.

Add an excess amount of solid 2-Bromolauric acid to each vial.

Accurately add a known volume of the solvent to each vial.

Seal the vials and place them in a constant temperature shaker bath for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the vials to stand undisturbed for several hours to allow the

undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a

filtered syringe to avoid transferring any solid particles.

Determine the concentration of 2-Bromolauric acid in the supernatant using a suitable

analytical method (e.g., titration with a standard base, or a chromatographic method like

HPLC after appropriate dilution).

Calculate the solubility in units of g/L or mol/L.

Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates a general workflow for the characterization of the physical

properties of a fatty acid like 2-Bromolauric acid.
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Workflow for the physical and spectral characterization of 2-Bromolauric acid.
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Conclusion
This technical guide provides a detailed compilation of the physical properties of 2-Bromolauric

acid, serving as a foundational resource for its application in scientific research and

development. The tabulated data, along with the described experimental protocols and

expected spectral characteristics, offer a comprehensive understanding of this halogenated

fatty acid. The provided workflow diagram further illustrates the systematic approach to its

characterization. As a versatile synthetic intermediate, a thorough knowledge of the physical

properties of 2-Bromolauric acid is indispensable for its effective utilization in the synthesis of

novel compounds with potential applications in pharmaceuticals and other areas of chemical

science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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